Cas no 76859-82-0 (Benzene, 1-methoxy-4-[[(1E)-2-(4-methoxyphenyl)ethenyl]sulfonyl]-)
![Benzene, 1-methoxy-4-[[(1E)-2-(4-methoxyphenyl)ethenyl]sulfonyl]- structure](https://www.kuujia.com/scimg/cas/76859-82-0x500.png)
76859-82-0 structure
Product name:Benzene, 1-methoxy-4-[[(1E)-2-(4-methoxyphenyl)ethenyl]sulfonyl]-
Benzene, 1-methoxy-4-[[(1E)-2-(4-methoxyphenyl)ethenyl]sulfonyl]- Chemical and Physical Properties
Names and Identifiers
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- Benzene, 1-methoxy-4-[[(1E)-2-(4-methoxyphenyl)ethenyl]sulfonyl]-
- 1-methoxy-4-[2-(4-methoxyphenyl)sulfonylethenyl]benzene
- 76859-82-0
- 1-Methoxy-4-[2-(4-methoxybenzene-1-sulfonyl)ethenyl]benzene
- DTXSID00824329
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- Inchi: InChI=1S/C16H16O4S/c1-19-14-5-3-13(4-6-14)11-12-21(17,18)16-9-7-15(20-2)8-10-16/h3-12H,1-2H3
- InChI Key: ARARRVUQIOHZIZ-UHFFFAOYSA-N
- SMILES: COC1=CC=C(C=C1)C=CS(=O)(=O)C2=CC=C(C=C2)OC
Computed Properties
- Exact Mass: 304.07698
- Monoisotopic Mass: 304.07693016g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 422
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 61Ų
- XLogP3: 3.1
Experimental Properties
- PSA: 52.6
Benzene, 1-methoxy-4-[[(1E)-2-(4-methoxyphenyl)ethenyl]sulfonyl]- Related Literature
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Mariana E. Ghica,Sérgio Soler,Iluminada Gallardo,Agnès Pallier,Ana M. S. Cardoso,Christopher M. A. Brett,Éva Tóth Dalton Trans., 2019,48, 3249-3262
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Luis M. Martínez-Prieto,Yannick Coppel,Bruno Chaudret,Lucy Cusinato,Iker del Rosal,Romuald Poteau Nanoscale, 2021,13, 6902-6915
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Jiao Jiao Li,Kyungsook Kim,Seyed-Iman Roohani-Esfahani,Jin Guo,David L. Kaplan,Hala Zreiqat J. Mater. Chem. B, 2015,3, 5361-5376
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Antoine Buchard,Michael R. Kember,Karl G. Sandeman,Charlotte K. Williams Chem. Commun., 2011,47, 212-214
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Paul D. Boyle,Richard J. Puddephatt Chem. Commun., 2015,51, 10334-10336
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